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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently documented biological activities of
Sophoraflavanone H. It is important to note that, based on a comprehensive review of publicly
available scientific literature, research on the specific biological functions of Sophoraflavanone
H is limited. The information presented herein is based on the available data.

Antioxidant Activity: Inhibition of Protein Oxidative
Modification

The primary biological activity reported for Sophoraflavanone H is its ability to inhibit protein
oxidative modification. A study conducted in 2000 investigated the in vitro effects of
Sophoraflavanone H on copper-ion-induced oxidative damage to proteins in mouse brain
homogenates.[1]

Key Findings

Sophoraflavanone H was found to inhibit the oxidative modification of proteins induced by
copper ions.[1] The study reported that the inhibitory effect of Sophoraflavanone H was more
potent than that of naringenin, a related flavanone, and mannitol, a known hydroxyl radical
scavenger.[1] These findings suggest that Sophoraflavanone H possesses antioxidant
properties and may have potential applications in conditions associated with oxidative stress.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12308972?utm_src=pdf-interest
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11314975/
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11314975/
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11314975/
https://www.benchchem.com/product/b12308972?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11314975/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12308972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data

The available literature does not provide specific quantitative data, such as IC50 values, for the
inhibitory effect of Sophoraflavanone H on protein oxidative modification.

Experimental Protocol: Inhibition of Copper-lon-
Induced Protein Oxidative Modification

The following is a generalized experimental protocol based on the description in the available
literature.[1]

Objective: To assess the inhibitory effect of Sophoraflavanone H on copper-ion-induced
protein oxidative modification in vitro.

Materials:

o Sophoraflavanone H

e Mouse brain homogenate

o Copper ions (source not specified)

¢ Naringenin (as a comparative flavanone)

e Mannitol (as a hydroxyl radical scavenger)

e Method for inducing and measuring protein oxidative modification (details not specified in the
abstract)

Procedure:
e Prepare a mouse brain homogenate to serve as a source of proteins.
¢ Induce protein oxidative modification in the brain homogenate using copper ions.

 In parallel experiments, treat the brain homogenate with Sophoraflavanone H, naringenin,
or mannitol prior to or concurrently with the copper ion induction.
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e Measure the extent of protein oxidative modification in the presence and absence of the test

compounds.

o Compare the inhibitory effects of Sophoraflavanone H with those of naringenin and

mannitol.

Logical Experimental Workflow

The following diagram illustrates the logical workflow of the experiment described above.
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Experimental workflow for assessing the inhibition of protein oxidative modification.

Signaling Pathways

Currently, there is no information available in the scientific literature describing any signaling
pathways that are modulated by Sophoraflavanone H.
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Conclusion

The available scientific data on the biological activities of Sophoraflavanone H are sparse.
The only reported activity is its in vitro inhibition of copper-ion-induced protein oxidative
modification, suggesting it has antioxidant potential. However, there is a lack of quantitative
data and detailed mechanistic studies, including the identification of modulated signaling
pathways. Further research is required to fully elucidate the biological activities of
Sophoraflavanone H and to explore its potential as a therapeutic agent. Drug development
professionals and researchers are encouraged to conduct further studies to expand the
knowledge base for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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